Cas no 35257-90-0 (Acetamide, N-(3-azidophenyl)-)

Acetamide, N-(3-azidophenyl)- structure
Acetamide, N-(3-azidophenyl)- structure
Product Name:Acetamide, N-(3-azidophenyl)-
CAS No:35257-90-0
Molecular Formula:C8H8N4O
Molecular Weight:176.175
CID:3947530
PubChem ID:12256642

Acetamide, N-(3-azidophenyl)- Properties

Names and Identifiers

    • Acetamide, N-(3-azidophenyl)-
    • N-(3-Azidophenyl)acetamide
    • EN300-8107332
    • 35257-90-0
    • AKOS015995857
    • G55618
    • InChIKey: KPCSQULCFPNNDS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H8N4O/c1-6(13)10-7-3-2-4-8(5-7)11-12-9/h2-5H,1H3,(H,10,13)

Computed Properties

  • Exact Mass: 176.06981089Da
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 176.06981089Da
  • Heavy Atom Count: 13
  • Complexity: 234
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.5Ų

Acetamide, N-(3-azidophenyl)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P027U92-50mg
N-(3-azidophenyl)acetamide
35257-90-0 95%
50mg
$202.00 2024-05-04

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